Diflumidone sodium
Overview
Description
Diflumidone is a non-steroidal anti-inflammatory agent . It’s used for research purposes and is not sold to patients . The CAS number for Diflumidone is 22736-85-2 .
Molecular Structure Analysis
The molecular weight of Diflumidone is 311.30 and its formula is C14H11F2NO3S . The structure can be found in various chemical databases .Scientific Research Applications
1. Drug Efficacy and Safety Studies
- Curcumin and Diclofenac Sodium in Rheumatoid Arthritis : A study assessed the efficacy and safety of curcumin alone and in combination with diclofenac sodium in patients with active rheumatoid arthritis. Curcumin showed significant improvement and was found safe, highlighting the need for larger trials in arthritic conditions (Chandran & Goel, 2012).
2. Pharmacological Applications
- Diclofenac Sodium in Drug Release Method : This research applied experimental design methodology for developing and optimizing drug release methods, using diclofenac sodium as a model drug (Kincl, Turk, & Vrečer, 2005).
3. Biological and Chemical Studies
- Role of Sodium Channels in Insecticide Action : Studies on metaflumizone, a sodium channel blocker insecticide, provided insights into its mechanism of action and potential applications in pest control (von Stein & Soderlund, 2012); (Salgado & Hayashi, 2007).
4. Drug Interactionand Analysis Techniques
- Drug-Metal Interactions with Diclofenac Sodium : The use of diclofenac sodium in studying drug-metal interactions and its application in developing biosensors was explored. This innovative approach to using common drugs for analytical purposes broadens the scope of pharmaceutical applications (Soomro et al., 2016).
5. Medical Imaging and Diagnostic Applications
- Sodium Fluorescein in Spinal Cord Lesions : Research on the application of sodium fluorescein for spinal cord lesions showed its effectiveness in surgical resection and tissue biopsy, enhancing the precision of medical interventions (Ung et al., 2021).
6. Drug Formulation and Delivery
- Microemulsion-based Gel for Diclofenac Sodium Delivery : A study evaluated a microemulsion-based gel for the topical delivery of diclofenac sodium, showcasing advances in drug formulation technologies for enhanced drug penetration and efficacy (Hajjar et al., 2018).
properties
IUPAC Name |
sodium;(3-benzoylphenyl)-(difluoromethylsulfonyl)azanide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F2NO3S.Na/c15-14(16)21(19,20)17-12-8-4-7-11(9-12)13(18)10-5-2-1-3-6-10;/h1-9,14H;/q-1;+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVBBVDWXAWJQSV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=CC(=CC=C2)[N-]S(=O)(=O)C(F)F.[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F2NNaO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
22736-85-2 (Parent) |
Source
|
| Record name | Diflumidone sodium [USAN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022737015 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Molecular Weight |
333.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Diflumidone sodium | |
CAS RN |
22737-01-5 |
Source
|
| Record name | Diflumidone sodium [USAN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022737015 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | DIFLUMIDONE SODIUM | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2NLB7019Y0 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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